Construction of microfluidic-oriented polyaniline nanorod arrays/graphene composite fibers for application in wearable micro-supercapacitors†
Journal of Materials Chemistry A Pub Date: 2018-03-14 DOI: 10.1039/C7TA11135E
Abstract
Herein, we propose a high-performance micro-supercapacitor (micro-SC) based on microfluidic-oriented core-sheath polyaniline nanorod arrays/graphene (PNA/G) composite fiber electrode where sheath polyaniline nanorod arrays are in situ wrapped on graphene core. The micro-SCs display excellent electrochemical performances including large capacitance (230 mF cm−2), high cycling stability (86.9% retention after 8000 cycles), long-term bending durability and high energy density (37.2 μW h cm−2). This higher performance of the micro-SC is distinctly associated with the core–sheath structure of PNA/G fiber, along with high electrical conductivity (18 734 S m−1) and ion riched pseudo-capacitance. We further integrate micro-SCs into flexible substrates to successfully power various electronics such as light-emitting diodes (LEDs), monochrome displays and smart watches. Our finding may open an avenue for microfluidic design of electrochemically active electrodes and may guide the development of next-generation wearable electronics.
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Journal Name：Journal of Materials Chemistry A
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